Cas no 1396630-63-9 (3-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-1-(2-phenoxyethyl)urea)

• Product Name: 3-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-1-(2-phenoxyethyl)urea
• CAS No: 1396630-63-9
• MF: C₁₇H₂₃N₃O₃
• MW: 317.38282418251
• CID: 5400363
• Update Time: 2025-06-07

3-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-1-(2-phenoxyethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-3-(2-phenoxyethyl)urea
• 3-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-1-(2-phenoxyethyl)urea

• Inchi： 1S/C17H23N3O3/c1-20(2)15(16-9-6-11-23-16)13-19-17(21)18-10-12-22-14-7-4-3-5-8-14/h3-9,11,15H,10,12-13H2,1-2H3,(H2,18,19,21)
• InChI Key： WFTXMITXHJBFHD-UHFFFAOYSA-N
• SMILES： N(CC(N(C)C)C1=CC=CO1)C(NCCOC1=CC=CC=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-1-(2-phenoxyethyl)urea

3-[2-(Dimethylamino)-2-(Furan-2-yl)ethyl]-1-(2-Phenoxyethyl)urea: An Overview of CAS No. 1396630-63-9

3-[2-(Dimethylamino)-2-(Furan-2-yl)ethyl]-1-(2-Phenoxyethyl)urea (CAS No. 1396630-63-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound is characterized by its urea core, which is flanked by a dimethylamino-furan moiety and a phenoxyethyl group, making it a versatile candidate for various biological studies.

The chemical structure of 3-[2-(Dimethylamino)-2-(Furan-2-yl)ethyl]-1-(2-Phenoxyethyl)urea (CAS No. 1396630-63-9) is particularly noteworthy for its ability to interact with specific biological targets. The presence of the furan ring and the dimethylamino group provides the molecule with enhanced lipophilicity and stability, which are crucial for its potential use in drug development. Additionally, the phenoxyethyl group contributes to the compound's overall hydrophobicity, facilitating its penetration through cellular membranes.

Recent studies have explored the pharmacological properties of 3-[2-(Dimethylamino)-2-(Furan-2-yl)ethyl]-1-(2-Phenoxyethyl)urea. One notable area of research has been its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 3-[2-(Dimethylamino)-2-(Furan-2-yl)ethyl]-1-(2-Phenoxyethyl)urea could be a promising lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 3-[2-(Dimethylamino)-2-(Furan-2-yl)ethyl]-1-(2-Phenoxyethyl)urea has also shown potential in neuropharmacology. Preclinical studies have indicated that this compound can cross the blood-brain barrier and modulate neurotransmitter systems, particularly those involving serotonin and dopamine. This makes it a candidate for further investigation in the treatment of neurological disorders such as depression and anxiety.

The synthesis of 3-[2-(Dimethylamino)-2-(Furan-2-yl)ethyl]-1-(2-Phenoxyethyl)urea (CAS No. 1396630-63-9) involves a series of well-defined chemical reactions, starting from readily available starting materials. The key steps include the formation of the dimethylamino-furan intermediate, followed by coupling with phenoxyethanol to form the final urea product. The synthetic route is highly reproducible and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

In terms of safety and toxicity, preliminary assessments have shown that 3-[2-(Dimethylamino)-2-(Furan-2-yl)ethyl]-1-(2-Phenoxyethyl)urea exhibits low toxicity in vitro and in animal models. However, further comprehensive toxicological evaluations are necessary to ensure its safety for human use. These studies will focus on assessing potential side effects, drug interactions, and long-term effects.

The future prospects for 3-[2-(Dimethylamino)-2-(Furan-2-yl)ethyl]-1-(2-Phenoxyethyl)urea are promising. Ongoing clinical trials are evaluating its efficacy in treating various conditions, including chronic inflammatory diseases and neurological disorders. Additionally, researchers are exploring the possibility of using this compound as a scaffold for developing novel drug candidates with improved pharmacological profiles.

In conclusion, 3-[2-(Dimethylamino)-2-(Furan-2-yl)ethyl]-1-(2-Phenoxyethyl)urea (CAS No. 1396630-63-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its promising biological activities, makes it an attractive target for further investigation and development. As research progresses, it is likely that this compound will play an increasingly important role in advancing our understanding of disease mechanisms and developing new therapeutic strategies.